Dimethylamine-N-D1
Overview
Description
Dimethylamine-N-D1 (DMA-N-D1) is an organic compound belonging to the class of amines. It is a colorless, flammable, and water-soluble liquid with a strong ammonia-like odor. DMA-N-D1 is widely used in the chemical industry and has a number of applications in the pharmaceutical, agricultural, and food industries. It is also used as a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of Dimethylamine-N-D1 is not fully understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines, alcohols, and carboxylic acids. It can also be used as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed to be metabolized in the body and excreted in the urine. It is also believed to have some toxic effects, although the exact mechanism of toxicity is not known.
Advantages and Limitations for Lab Experiments
Dimethylamine-N-D1 has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. It is also a versatile reagent, capable of reacting with a variety of nucleophiles. However, it is also toxic and flammable, and should be handled with care.
Future Directions
There are a number of potential future directions for research involving Dimethylamine-N-D1. These include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and agrochemicals. Additionally, further research into its mechanism of action and its reactivity with different nucleophiles could lead to the development of more efficient and cost-effective synthetic methods.
Scientific Research Applications
Dimethylamine-N-D1 has been studied extensively in the scientific research community. It has been used in a variety of experiments, including the synthesis of pharmaceuticals and agrochemicals, the synthesis of polymers, and the study of catalytic reactions. It has also been used to study the structure and reactivity of organic molecules.
properties
IUPAC Name |
N-deuterio-N-methylmethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7N/c1-3-2/h3H,1-2H3/i/hD | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROSDSFDQCJNGOL-DYCDLGHISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
46.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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